[2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate

• IUPAC Name: [2-(3,5-dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H17NO6/c1-23-14-8-13(9-15(10-14)24-2)20-18(21)11-25-19(22)17-7-12-5-3-4-6-16(12)26-17/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: REWPQEPKSKNEHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)COC(=O)C2=CC3=CC=CC=C3O2)OC
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

[2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate is a chemical compound that has gained significant attention for its potential use in scientific research. It is a synthetic molecule that has been developed to mimic the structure and function of certain naturally occurring compounds in the body. In

Mechanism of Action

The mechanism of action of [2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate is not fully understood. However, it is believed to work by modulating certain neurotransmitters in the brain, such as dopamine and serotonin. It has also been shown to inhibit the activity of certain enzymes that are involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
Studies have shown that [2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate has a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory molecules in the body, which may help to reduce the risk of certain diseases. It has also been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, it has been shown to modulate certain neurotransmitters in the brain, which may help to improve mood and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate in lab experiments is its potential to mimic the structure and function of certain naturally occurring compounds in the body. This makes it a promising candidate for the development of new drugs and therapies. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on [2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate. One area of research is the development of new drugs and therapies based on the structure and function of this compound. Another area of research is the investigation of its potential use in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on human health.

Synthesis Methods

The synthesis of [2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate involves several steps. The first step is the reaction of 2-(3,5-dimethoxyphenyl)ethylamine with ethyl chloroformate to form the corresponding carbamate. This is followed by the reaction with 2-hydroxybenzaldehyde to form the desired product. The final step involves the reaction of the product with acetic anhydride to form the acetylated derivative.

Scientific Research Applications

[2-(3,5-Dimethoxyanilino)-2-oxoethyl] 1-benzofuran-2-carboxylate has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use in the development of new drugs for the treatment of psychiatric disorders.